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Compound of Interest

Compound Name: Butyraldehyde

Cat. No.: B050154 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling butyraldehyde, a highly flammable liquid and vapor that can cause

serious eye irritation.[1][2] Adherence to these protocols is critical for mitigating risks and

ensuring the well-being of all laboratory personnel.

Personal Protective Equipment (PPE): Your First
Line of Defense
The appropriate selection and use of Personal Protective Equipment (PPE) are crucial when

handling butyraldehyde. Below is a summary of the recommended PPE to prevent exposure.
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PPE Category Item
Specifications and
Recommendations

Eye and Face Protection
Safety Goggles or a Full-Face

Shield

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

[3] Should be worn at all times

when handling the chemical.[1]

A face shield is recommended

when there is a risk of

splashes.[4][5]

Hand Protection Chemical-Resistant Gloves

Recommended materials

include Butyl rubber, Teflon,

PVA, and Viton.[4][6] Nitrile

rubber gloves may also be a

suitable option.[1] The

suitability and durability of the

glove type depend on the

frequency and duration of

contact. Always inspect gloves

for signs of degradation before

use.[6]

Body Protection
Laboratory Coat, Apron, and

Protective Clothing

A flame-retardant and

antistatic laboratory coat is

recommended.[1] For tasks

with a higher risk of splashing,

a PVC or other impervious

apron should be worn.[6] All

protective clothing should be

clean and put on before work

begins.[4]

Respiratory Protection Respirator A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or
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European Standard EN 149

must be followed.[1][3] A Type

A filter of sufficient capacity is

recommended for use with a

respirator.[6]

Hazardous Properties of Butyraldehyde
Understanding the quantitative hazardous properties of butyraldehyde is essential for a

thorough risk assessment.

Property Value

Flash Point -12 °C / 10.4 °F

Lower Explosive Limit 2%

Upper Explosive Limit 11.8%

Autoignition Temperature 230 °C / 446 °F

Vapor Pressure 90.007 mmHg @ 20 °C

Specific Gravity 0.8 (Water = 1)

Oral LD50 (Rat) 4167 mg/kg

Inhalation LC50 (Rat) 49 mg/L (4 hours)

Source:[3][6][7]

Operational Plan: Safe Handling of Butyraldehyde
A systematic approach to handling butyraldehyde minimizes the risk of exposure and

accidents. The following workflow outlines the key steps for safe usage in a laboratory setting.

Preparation:

Ventilation: Always work in a well-ventilated area, preferably within a chemical fume hood.[3]

[8]
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Don PPE: Put on all required personal protective equipment as detailed in the table above.

[1]

Grounding: Ensure all containers and receiving equipment are properly grounded and

bonded to prevent static discharge.[7][8]

Equipment Inspection: Before starting, inspect all equipment for any signs of leaks or

damage.[1]

Handling:

Use Non-Sparking Tools: Employ tools made of non-sparking materials for all transfers and

manipulations.[7][8]

Keep Containers Closed: Keep the butyraldehyde container tightly closed when not in use.

[7][8]

Avoid Inhalation and Contact: Avoid inhaling vapors and prevent any contact with skin and

eyes.[2][6]

No Ignition Sources: Prohibit all sources of ignition, such as smoking and open flames, in the

handling area.[4][8]

Post-Handling:

Decontamination: Thoroughly wash hands and any exposed skin with soap and water after

handling.[2]

Storage: Store butyraldehyde in a cool, dry, well-ventilated, and approved flame-proof area,

away from heat and direct sunlight.[6][8]

Waste Disposal: Dispose of all waste, including empty containers, as hazardous waste in

accordance with local, state, and federal regulations.[6][7]

Emergency Protocol: Butyraldehyde Spill Response
In the event of a spill, a swift and organized response is crucial to contain the hazard and

ensure the safety of all personnel. The following logical workflow outlines the step-by-step
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procedure for handling a butyraldehyde spill.

Immediate Response

Spill Containment

Cleanup & Decontamination

Waste Disposal

Evacuate non-essential personnel

Alert others and emergency responders

Remove all ignition sources

Ventilate the area

Contain the spill with absorbent material

Absorb the spill with non-combustible material

Collect absorbed material with non-sparking tools

Decontaminate the spill area

Package waste in a sealed container

Label as hazardous waste

Dispose according to regulations

Click to download full resolution via product page
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Caption: Logical workflow for handling a butyraldehyde spill.

Disposal Plan
Proper disposal of butyraldehyde and any contaminated materials is a critical final step to

prevent environmental harm and ensure regulatory compliance.

Waste Characterization: Butyraldehyde is considered a hazardous waste due to its

ignitability (EPA hazardous waste number D001).[6]

Collection: Collect unused butyraldehyde and any material contaminated with it (e.g.,

absorbent pads, gloves) in a designated, properly labeled, and sealed container.[9][10]

Segregation: Do not mix butyraldehyde waste with other chemical waste streams unless

explicitly permitted by your institution's hazardous waste management plan.

Disposal: All waste must be handled and disposed of in accordance with local, state, and

federal regulations.[6] Consult your institution's Environmental Health and Safety (EHS)

department for specific disposal procedures. Do not pour butyraldehyde down the drain.[2]

[6] Empty containers may still contain explosive vapors and should be treated as hazardous

waste.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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